Citalopram N-Oxide Hydrochloride
Citalopram N-Oxide Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
62498-71-9
VCID:
VC20850008
InChI:
InChI=1S/C20H21FN2O2.ClH/c1-23(2,24)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-25-20;/h4-9,12H,3,10-11,14H2,1-2H3;1H
SMILES:
C[N+](C)(CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F)[O-].Cl
Molecular Formula:
C20H22ClFN2O2
Molecular Weight:
376.8 g/mol
Citalopram N-Oxide Hydrochloride
CAS No.: 62498-71-9
Cat. No.: VC20850008
Molecular Formula: C20H22ClFN2O2
Molecular Weight: 376.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 62498-71-9 |
|---|---|
| Molecular Formula | C20H22ClFN2O2 |
| Molecular Weight | 376.8 g/mol |
| IUPAC Name | 3-[5-cyano-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl]-N,N-dimethylpropan-1-amine oxide;hydrochloride |
| Standard InChI | InChI=1S/C20H21FN2O2.ClH/c1-23(2,24)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-25-20;/h4-9,12H,3,10-11,14H2,1-2H3;1H |
| Standard InChI Key | IVNQZCHENWHXQU-UHFFFAOYSA-N |
| SMILES | C[N+](C)(CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F)[O-].Cl |
| Canonical SMILES | C[N+](C)(CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F)[O-].Cl |
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